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Compound of Interest

Compound Name: 4-benzamidobutanoic acid

Cat. No.: B1328938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-benzamidobutanoic acid. The information contained herein is intended to

support research, development, and formulation activities by providing essential data on the

molecule's physical and chemical characteristics. Where experimental data is not available,

computed values and established experimental protocols for analogous compounds are

provided to guide laboratory investigations.

Core Physicochemical Properties
The physicochemical properties of a compound are critical determinants of its behavior in

biological and chemical systems. These properties influence its absorption, distribution,

metabolism, and excretion (ADME) profile, as well as its suitability for various formulation

strategies.

Table 1: Physicochemical Properties of 4-Benzamidobutanoic Acid
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Property Value Source/Method

IUPAC Name 4-benzamidobutanoic acid ---

Molecular Formula C₁₁H₁₃NO₃ ---

Molecular Weight 207.23 g/mol PubChem

Melting Point Estimated: 127-130 °C
Based on 4-(benzylamino)-4-

oxobutanoic acid[1]

Boiling Point Data not available ---

pKa (acidic) Predicted: ~4.5
Based on similar carboxylic

acids

Water Solubility Data not available See Experimental Protocol

logP (Octanol-Water Partition

Coefficient)
0.7 (Computed) PubChem

Polar Surface Area 66.4 Å² (Computed) PubChem

Hydrogen Bond Donors 2 (Computed) PubChem

Hydrogen Bond Acceptors 3 (Computed) PubChem

Rotatable Bond Count 4 (Computed) PubChem

Experimental Protocols
Detailed methodologies for the experimental determination of key physicochemical properties

are outlined below. These protocols are based on standard laboratory practices and can be

adapted for 4-benzamidobutanoic acid.

Determination of Melting Point
Principle: The melting point of a pure crystalline solid is a characteristic physical property,

defined as the temperature at which the solid and liquid phases are in equilibrium. Impurities

typically depress and broaden the melting point range.

Methodology (Capillary Method using a Mel-Temp Apparatus):
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Sample Preparation: A small amount of dry, powdered 4-benzamidobutanoic acid is

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a Mel-Temp apparatus.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

approximate the melting point, followed by a slower, more precise measurement (1-2 °C per

minute) with a fresh sample, starting about 10-15 °C below the approximate melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting)

are recorded as the melting point range.[2][3]

Determination of Aqueous Solubility
Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a

given temperature to form a saturated solution.

Methodology (Shake-Flask Method):

Sample Preparation: An excess amount of 4-benzamidobutanoic acid is added to a known

volume of purified water (e.g., 10 mL) in a sealed vial.

Equilibration: The vial is agitated in a constant temperature water bath (e.g., 25 °C or 37 °C)

for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to stand, and the undissolved solid is

separated from the saturated solution by filtration (using a syringe filter, e.g., 0.22 µm) or

centrifugation.

Quantification: The concentration of 4-benzamidobutanoic acid in the clear, saturated

solution is determined using a suitable analytical technique, such as High-Performance

Liquid Chromatography (HPLC) with UV detection or UV-Vis spectrophotometry, against a

standard curve of known concentrations.[4][5]

Determination of Acid Dissociation Constant (pKa)
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Principle: The pKa is a measure of the strength of an acid in solution. For a carboxylic acid like

4-benzamidobutanoic acid, the pKa represents the pH at which the protonated (acidic) and

deprotonated (conjugate base) forms are present in equal concentrations.

Methodology (Potentiometric Titration):

Solution Preparation: A known concentration of 4-benzamidobutanoic acid is dissolved in

water or a suitable co-solvent if aqueous solubility is low.

Titration Setup: The solution is placed in a beaker with a magnetic stirrer, and a calibrated

pH electrode is immersed in the solution.

Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small,

precise increments from a burette.

Data Collection: The pH of the solution is recorded after each addition of the titrant.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa is determined as the pH at the half-equivalence point (the point at which half

of the acid has been neutralized).[6]

Synthesis Workflow
The synthesis of 4-benzamidobutanoic acid can be achieved through the acylation of 4-

aminobutanoic acid (GABA) with benzoyl chloride. An alternative approach involves the

reaction of succinic anhydride with benzylamine, which yields the isomeric 4-(benzylamino)-4-

oxobutanoic acid.[1] The logical workflow for the former, more direct synthesis is presented

below.
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Caption: Synthesis of 4-benzamidobutanoic acid.

Disclaimer: This document is intended for informational purposes only. The provided protocols

are general guidelines and should be adapted and validated for specific laboratory conditions.

All laboratory work should be conducted with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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